Cas no 896360-56-8 (N-(6-bromo-1,3-benzothiazol-2-yl)-2-methanesulfonylbenzamide)

• Product Name: N-(6-bromo-1,3-benzothiazol-2-yl)-2-methanesulfonylbenzamide
• CAS No: 896360-56-8
• MF: C₁₅H₁₁BrN₂O₃S₂
• MW: 411.293440103531
• CID: 6293361
• PubChem ID: 18573697
• Update Time: 2025-05-22

N-(6-bromo-1,3-benzothiazol-2-yl)-2-methanesulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(6-bromo-1,3-benzothiazol-2-yl)-2-methanesulfonylbenzamide
• 896360-56-8
• N-(6-bromobenzo[d]thiazol-2-yl)-2-(methylsulfonyl)benzamide
• AKOS024659948
• N-(6-bromo-1,3-benzothiazol-2-yl)-2-methylsulfonylbenzamide
• F2556-0005

• Inchi： 1S/C15H11BrN2O3S2/c1-23(20,21)13-5-3-2-4-10(13)14(19)18-15-17-11-7-6-9(16)8-12(11)22-15/h2-8H,1H3,(H,17,18,19)
• InChI Key： OZGCGHDOJIQFQR-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)SC(=N2)NC(C1C=CC=CC=1S(C)(=O)=O)=O

Computed Properties

• Exact Mass: 409.93945g/mol
• Monoisotopic Mass: 409.93945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(6-bromo-1,3-benzothiazol-2-yl)-2-methanesulfonylbenzamide

Comprehensive Overview of N-(6-bromo-1,3-benzothiazol-2-yl)-2-methanesulfonylbenzamide (CAS No. 896360-56-8)

N-(6-bromo-1,3-benzothiazol-2-yl)-2-methanesulfonylbenzamide (CAS No. 896360-56-8) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique benzothiazole and methanesulfonylbenzamide moieties, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

The compound's molecular structure features a 6-bromo-1,3-benzothiazol-2-yl group linked to a 2-methanesulfonylbenzamide unit, creating a hybrid framework that combines the benefits of both heterocyclic and sulfonyl functionalities. This combination is often explored in the design of small-molecule inhibitors and therapeutic agents, particularly in oncology and neurodegenerative disease research. The presence of the bromine atom further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for highly selective and potent bioactive compounds has surged, driven by advancements in precision medicine and targeted therapy. N-(6-bromo-1,3-benzothiazol-2-yl)-2-methanesulfonylbenzamide aligns with this trend, as its structure allows for precise modifications to optimize pharmacokinetic and pharmacodynamic properties. Researchers are actively investigating its potential as a lead compound in the development of novel therapeutics, particularly for conditions with limited treatment options.

From a synthetic perspective, the compound's CAS No. 896360-56-8 serves as a critical identifier for researchers and manufacturers. Its chemical stability and solubility profile make it suitable for various experimental conditions, including high-throughput screening and combinatorial chemistry. Additionally, its benzothiazole core is a common scaffold in many FDA-approved drugs, underscoring its relevance in modern drug design.

The growing interest in personalized medicine and biomarker-driven therapies has further highlighted the importance of compounds like N-(6-bromo-1,3-benzothiazol-2-yl)-2-methanesulfonylbenzamide. Its ability to interact with specific biological targets while minimizing off-target effects makes it a promising candidate for further exploration. As the pharmaceutical industry continues to prioritize drug repurposing and combination therapies, this compound may play a pivotal role in addressing unmet medical needs.

In conclusion, N-(6-bromo-1,3-benzothiazol-2-yl)-2-methanesulfonylbenzamide (CAS No. 896360-56-8) represents a compelling area of research in medicinal chemistry. Its unique structural features, combined with its potential applications in targeted drug development, position it as a valuable asset for scientists and clinicians alike. As research progresses, this compound may unlock new possibilities in the treatment of complex diseases, contributing to the broader goals of healthcare innovation and patient-centric care.